Cas no 1261913-62-5 (2-(3-Carboxy-4-chlorophenyl)-6-fluorobenzoic acid)

2-(3-Carboxy-4-chlorophenyl)-6-fluorobenzoic acid structure
1261913-62-5 structure
Product Name:2-(3-Carboxy-4-chlorophenyl)-6-fluorobenzoic acid
CAS No:1261913-62-5
MF:C14H8ClFO4
MW:294.662326812744
MDL:MFCD18322349
CID:2622215
PubChem ID:53228180
Update Time:2025-04-21

2-(3-Carboxy-4-chlorophenyl)-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • MFCD18322349
    • 2-(3-CARBOXY-4-CHLOROPHENYL)-6-FLUOROBENZOIC ACID
    • 4'-Chloro-3-fluoro[1,1'-biphenyl]-2,3'-dicarboxylic acid
    • 1261913-62-5
    • DTXSID80691713
    • 2-(3-Carboxy-4-chlorophenyl)-6-fluorobenzoic acid, 95%
    • 2-(3-Carboxy-4-chlorophenyl)-6-fluorobenzoic acid
    • MDL: MFCD18322349
    • Inchi: 1S/C14H8ClFO4/c15-10-5-4-7(6-9(10)13(17)18)8-2-1-3-11(16)12(8)14(19)20/h1-6H,(H,17,18)(H,19,20)
    • InChI Key: FPSZXFFDXHPBGD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C(=O)O)C1C=CC=C(C=1C(=O)O)F

Computed Properties

  • Exact Mass: 294.01
  • Monoisotopic Mass: 294.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6A^2
  • XLogP3: 3.3

2-(3-Carboxy-4-chlorophenyl)-6-fluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329625-5 g
2-(3-Carboxy-4-chlorophenyl)-6-fluorobenzoic acid, 95%; .
1261913-62-5 95%
5g
€1159.00 2023-04-26
abcr
AB329625-5g
2-(3-Carboxy-4-chlorophenyl)-6-fluorobenzoic acid, 95%; .
1261913-62-5 95%
5g
€1159.00 2025-04-21

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